Cas no 183321-84-8 (4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline)

4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline structure
183321-84-8 structure
Product Name:4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline
CAS No:183321-84-8
MF:C20H19N3O4
MW:365.382564783096
CID:66227
PubChem ID:16045656
Update Time:2025-04-18

4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline
    • 2-[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl]oxyethanol
    • Erlotinib metabolite
    • O-Didesmethylerlotinib
    • Ethanol,2,2'-[[4-[(3-ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis- (9CI)
    • CP373943
    • erltinib
    • Erlotinib impurity I
    • O-DESMETHYL ERLOTINIB-D8 HCL
    • 2,2,-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))diethanol
    • DTXSID40581464
    • A812765
    • 2,2'-{[4-(3-Ethynylanilino)quinazoline-6,7-diyl]bis(oxy)}di(ethan-1-ol)
    • CP-373943
    • 2,2'-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))diethanol
    • OSI-943
    • AKOS015907687
    • 2-[4-[(3-ethynylphenyl)amino]-7-(2-hydroxyethyloxy)quinazolin-6-yl]oxyethanol
    • AMY32670
    • 2-(4-(3-Ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl)oxyethanol
    • 183321-84-8
    • 92T0F45VE1
    • Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-hydroxyethoxy)-7-quinazolinyl)oxy)-
    • FT-0658083
    • Q27271527
    • 2-[[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)-6-quinazolinyl]oxy]ethanol
    • Ethanol, 2,2'-((4-((3-ethynylphenyl)amino)-6,7-quinazolinediyl)bis(oxy))bis-
    • 2-({4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)quinazolin-7-yl}oxy)ethan-1-ol
    • Erlotinib metabolite M12
    • UNII-92T0F45VE1
    • Ethanol, 2,2'-[[4-[(3-ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis-
    • SCHEMBL1507594
    • Inchi: 1S/C20H19N3O4/c1-2-14-4-3-5-15(10-14)23-20-16-11-18(26-8-6-24)19(27-9-7-25)12-17(16)21-13-22-20/h1,3-5,10-13,24-25H,6-9H2,(H,21,22,23)
    • InChI Key: YWSAEKIQJPQSDJ-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

  • Exact Mass: 365.13800
  • Monoisotopic Mass: 365.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • Density: 1.37
  • PSA: 96.73000
  • LogP: 2.16990
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